Cas no 39499-62-2 (6-(4-fluorophenyl)-4,5-dihydro-3(2H)-pyridazinone)

• Product Name: 6-(4-fluorophenyl)-4,5-dihydro-3(2H)-pyridazinone
• CAS No: 39499-62-2
• MF: C₁₀H₉FN₂O
• MW: 192.189665555954
• MDL: MFCD00975383
• CID: 1507707
• PubChem ID: 605878
• Update Time: 2025-10-30

6-(4-fluorophenyl)-4,5-dihydro-3(2H)-pyridazinone Chemical and Physical Properties

Names and Identifiers

• 3(2H)-Pyridazinone, 6-(4-fluorophenyl)-4,5-dihydro-
• 3-(4-fluorophenyl)-4,5-dihydro-1H-pyridazin-6-one
• DTXSID00345620
• SCHEMBL6331085
• 6-(4-Fluorophenyl)-4,5-dihydro-3(2H)-pyridazinone #
• Pyridazin-3(2H)-one, 4,5-dihydro-6-(4-fluorophenyl)-
• 6-(4-fluorophenyl)-4,5-dihydropyridazin-3(2H)-one
• 39499-62-2
• 6-(4-Fluoro-phenyl)-4,5-dihydro-2H-pyridazin-3-one
• 6-(4-fluorophenyl)-4,5-dihydro-2H-pyridazine-3-one
• 6-(4-fluorophenyl)-2,3,4,5-tetrahydropyridazin-3-one
• MFCD00975383
• CS-0247398
• 6-(4-Fluorophenyl)-4,5-dihydro-3(2H)-pyridazinone
• AKOS015993776
• EN300-36542
• Z48957541
• 9L-535S
• 6-(4-fluorophenyl)-4,5-dihydro-3(2H)-pyridazinone

• MDL： MFCD00975383
• Inchi： 1S/C10H9FN2O/c11-8-3-1-7(2-4-8)9-5-6-10(14)13-12-9/h1-4H,5-6H2,(H,13,14)
• InChI Key： CKONBUGAZNEEMK-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1CCC(NN=1)=O

Computed Properties

• Exact Mass: 192.06997
• Monoisotopic Mass: 192.06989108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 41.5Ų

Experimental Properties

• PSA: 41.46

Additional information on 6-(4-fluorophenyl)-4,5-dihydro-3(2H)-pyridazinone

6-(4-Fluorophenyl)-4,5-Dihydro-3(2H)-Pyridazinone: A Comprehensive Overview

The compound CAS No. 39499-62-2, also known as 6-(4-fluorophenyl)-4,5-dihydro-3(2H)-pyridazinone, is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of pyridazinones, which are known for their unique structural properties and diverse applications. The presence of the fluorine atom in the aromatic ring introduces additional electronic effects, making this compound particularly interesting for both academic and industrial research.

Recent studies have highlighted the importance of pyridazinones in drug discovery, particularly in the development of kinase inhibitors. The 6-(4-fluorophenyl) substituent in this compound plays a crucial role in modulating its pharmacokinetic properties. Researchers have demonstrated that this substituent enhances the compound's solubility and bioavailability, making it a promising candidate for therapeutic applications. Furthermore, the dihydro structure of the pyridazinone ring contributes to its stability and ability to interact with biological targets.

The synthesis of 6-(4-fluorophenyl)-4,5-dihydro-3(2H)-pyridazinone involves a multi-step process that typically begins with the preparation of a suitable pyridazine derivative. The introduction of the fluorophenyl group is achieved through a nucleophilic aromatic substitution or a coupling reaction, depending on the specific conditions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the overall cost and environmental impact of production.

In terms of pharmacological activity, this compound has shown remarkable selectivity towards certain protein kinases, which are key players in various pathological processes such as cancer and inflammatory diseases. Preclinical studies have demonstrated its ability to inhibit kinase activity without significant off-target effects, suggesting a high therapeutic index. Additionally, its unique structure allows for further functionalization, enabling researchers to explore its potential as a scaffold for drug design.

The structural versatility of CAS No. 39499-62-2 also makes it an attractive candidate for materials science applications. Its ability to form stable complexes with metal ions has been exploited in the development of coordination polymers and metal-organic frameworks (MOFs). These materials exhibit exceptional properties such as high surface area and tunable porosity, making them ideal for gas storage and catalysis.

Looking ahead, ongoing research is focused on optimizing the synthesis of 6-(4-fluorophenyl)-4,5-dihydro-3(2H)-pyridazinone to improve scalability and reduce production costs. Additionally, efforts are being made to investigate its mechanism of action at the molecular level, which could provide deeper insights into its therapeutic potential. Collaborative efforts between chemists and biologists are expected to unlock new avenues for its application in both medicine and materials science.

In conclusion, CAS No. 39499-62-2, or 6-(4-fluorophenyl)-4,5-dihydro-3(2H)-pyridazinone, represents a valuable addition to the arsenal of chemical compounds with diverse applications. Its unique structure, combined with recent advancements in synthesis and pharmacology, positions it as a key molecule for future research and development.